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Compound of Interest

Compound Name: 3-Ethylhexan-2-one

Cat. No.: B13584170 Get Quote

Technical Guide: 3-Ethylhexan-2-one
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a concise overview of the chemical properties of 3-Ethylhexan-2-
one, including its molecular formula and weight.

Chemical Identity and Properties
3-Ethylhexan-2-one is an organic compound classified as a ketone. Its fundamental chemical

properties are summarized below.

Molecular Formula: C₈H₁₆O[1][2][3][4]

Molecular Weight: 128.21 g/mol [2][3][4] (also cited as 128.2120)[1]

The following table provides a summary of key quantitative data and identifiers for 3-
Ethylhexan-2-one.
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Property Value Source

Molecular Formula C₈H₁₆O
PubChem, NIST,

ChemicalBook[1][2][3][4]

Molecular Weight 128.21 g/mol
PubChem, ChemicalBook[2][3]

[4]

Exact Mass 128.120115130 Da PubChem[2][3]

CAS Registry Number 6137-05-9 NIST, ChemicalBook[1][4]

IUPAC Name 3-ethylhexan-2-one PubChem[3]

SMILES CCCC(CC)C(=O)C PubChem[3]

InChIKey
NSYLUOVMDCLUAK-

UHFFFAOYSA-N
NIST, PubChem[1][3]

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and analysis of 3-Ethylhexan-2-
one would typically involve standard organic chemistry techniques.

Synthesis: A common method for the synthesis of ketones like 3-Ethylhexan-2-one is the

oxidation of the corresponding secondary alcohol (3-ethylhexan-2-ol). Another approach could

be the acylation of an appropriate organometallic reagent.

Purification: Purification of the crude product is generally achieved through distillation, owing to

its liquid state at room temperature. The purity of the final product can be assessed using

techniques such as Gas Chromatography (GC).

Structural Analysis:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR spectroscopy

would be used to confirm the carbon-hydrogen framework of the molecule.

Infrared (IR) Spectroscopy: The presence of a strong absorption band around 1715 cm⁻¹

would indicate the carbonyl (C=O) group characteristic of a ketone.
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Mass Spectrometry (MS): This technique would be used to determine the molecular weight

and fragmentation pattern, further confirming the structure.

Logical Workflow for Compound Analysis
The following diagram illustrates a typical workflow for the characterization and analysis of a

chemical compound such as 3-Ethylhexan-2-one in a research setting.
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Click to download full resolution via product page

Workflow for the analysis of 3-Ethylhexan-2-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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